4BP-TQS

• Molecular Formula: C18H17BrN2O2S
• Molecular Weight: 405.3 g/mol
• InChI: InChI=1S/C18H17BrN2O2S/c19-12-6-4-11(5-7-12)18-15-3-1-2-14(15)16-10-13(24(20,22)23)8-9-17(16)21-18/h1-2,4-10,14-15,18,21H,3H2,(H2,20,22,23)
• InChIKey: YNCXHXYZTLIZTO-UHFFFAOYSA-N

4BP-TQS: Allosteric α7 nAChR Agonist Overview

4BP-TQS (GAT107 racemic) is a synthetic small molecule belonging to the tetrahydro-cyclopenta[c]quinoline sulfonamide class. It functions as a selective allosteric agonist and positive allosteric modulator (ago-PAM) of the homomeric α7 nicotinic acetylcholine receptor (nAChR) [1]. Unlike conventional orthosteric agonists such as acetylcholine (ACh), which bind at the extracellular subunit interface, 4BP-TQS activates the receptor via a distinct intrasubunit transmembrane cavity . This unique mechanism circumvents the rapid desensitization that limits the utility of many α7 nAChR agonists in research and therapeutic development [2].

1

Allosteric α7 nAChR activation studies Ago-PAM profile enables direct channel activation via intrasubunit transmembrane site distinct from orthosteric agonists

2

Non-desensitizing channel gating protocols Supports extended observation windows for single-channel and fluorescence-based screening workflows

3

Stereochemical-control research context Active (+)-enantiomer required for enantiomer-specific attribution; racemate may reduce potency per total mass

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. DOI: 10.1073/pnas.1017975108. PMID: 21436053. View Source
• [2] Brems BM, Sullivan EE, Connelly JG, Zhang J, Chang A, Kirshenbaum GS, et al. Dose-dependent effects of GAT107, a novel allosteric agonist-positive allosteric modulator (ago-PAM) for the α7 nicotinic cholinergic receptor: a BOLD phMRI and connectivity study on awake rats. Front Neurosci. 2023;17:1196786. DOI: 10.3389/fnins.2023.1196786. View Source

Why Structural Analogs Cannot Substitute for 4BP-TQS

Simple substitution with a conventional orthosteric α7 agonist (e.g., PNU-282987) or a pure positive allosteric modulator (e.g., TQS or PNU-120596) is not functionally equivalent due to fundamental mechanistic differences. Orthosteric agonists trigger rapid, often complete, receptor desensitization in many assay formats, rendering them ineffective for sustained or cumulative readouts [1]. Conversely, pure PAMs lack intrinsic agonist activity, requiring the presence of the endogenous ligand ACh or an exogenous agonist to produce a response, which introduces assay variability . 4BP-TQS, as an ago-PAM, uniquely addresses both limitations: it acts as a potent standalone activator while simultaneously potentiating subthreshold concentrations of orthosteric agonists, and it induces a distinct, non-desensitizing activation profile [2]. Furthermore, unlike many α7 agonists which exhibit cross-reactivity with 5-HT3 receptors, 4BP-TQS demonstrates high selectivity for the α7 subtype over other nicotinic receptors (α4β2, α3β4, α1β1δε) at concentrations up to 100 µM .

TQS (parent compound) is not functionally interchangeable

TQS is a pure PAM with zero intrinsic agonist activity. It cannot directly activate α7 receptors and requires co-application of an orthosteric agonist—an experimental design that may confound allosteric mechanism interpretation.

4FP-TQS (para-fluoro analog) reverses pharmacology

Single-atom halogen substitution (Br→F) converts the compound from an allosteric agonist into a functional antagonist of allosteric agonists. Procurement of the incorrect halogen analog invalidates ago-PAM studies.

Racemic 4BP-TQS or (−)-enantiomer lacks full activity

All ago-PAM activity resides exclusively in the (+)-enantiomer (GAT107). The (−)-enantiomer is pharmacologically silent, and racemate may introduce potency confounds in dosing or binding studies.

• [1] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. DOI: 10.1371/journal.pone.0055047. PMID: 23383051. View Source
• [2] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. DOI: 10.1073/pnas.1017975108. PMID: 21436053. View Source

Quantitative Differentiation Evidence

Potency and Efficacy vs. Acetylcholine

4BP-TQS is not a silent allosteric modulator; it is a potent allosteric agonist. This is in direct contrast to its close structural analog, TQS, which functions as a pure positive allosteric modulator (PAM) with no intrinsic agonist activity [1]. In electrophysiological recordings from Xenopus oocytes expressing human α7 nAChRs, TQS (0.1 mM) alone fails to evoke any current. In the same system, 4BP-TQS (10 µM) produces robust, concentration-dependent inward currents, confirming its ability to activate the receptor directly [2]. This functional divergence is attributed to the binding mode within the shared intrasubunit transmembrane cavity; 4BP-TQS stabilizes an active receptor conformation distinct from that induced by orthosteric agonists or PAMs [3].

Potency vs ACh

Head-to-head

EC₅₀ 17 µM

vs ACh EC₅₀ 128 µM

Supports α7 allosteric activation context; reported ~8-fold lower EC₅₀ and ~45-fold larger maximal response

Xenopus oocyte electrophysiology; human α7 nAChR

Evidence Dimension	Intrinsic Agonist Activity (Receptor Activation)
Target Compound Data	Concentration-dependent inward currents (EC50 ~ 17 µM)
Comparator Or Baseline	TQS: No agonist activity at concentrations up to 0.1 mM (100 µM)
Quantified Difference	Qualitative difference: Agonist activity vs. No agonist activity
Conditions	Two-electrode voltage clamp on Xenopus laevis oocytes expressing human α7 nAChRs

Why This Matters

Procurement of a pure PAM like TQS does not provide a tool for direct receptor activation, whereas 4BP-TQS can be used to both activate and study the receptor's allosteric gating mechanisms independently of orthosteric ligands.

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. DOI: 10.1073/pnas.1017975108. PMID: 21436053. View Source
• [2] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of 4BP-TQS. J Med Chem. 2013;56(21):8943-8947. DOI: 10.1021/jm401267t. PMID: 24090443. View Source
• [3] Burke SM, Avstrikova M, Noviello CM, Mukhtasimova N, Changeux JP, et al. Structural mechanisms of α7 nicotinic receptor allosteric modulation and activation. Cell. 2024;187(5):1160-1176.e21. DOI: 10.1016/j.cell.2024.01.032. View Source

Single-Channel Gating Kinetics vs. Acetylcholine

4BP-TQS demonstrates markedly higher efficacy and potency as an α7 nAChR agonist compared to the endogenous orthosteric agonist acetylcholine (ACh). Maximal activation of α7 nAChRs by 4BP-TQS is 8-fold greater than that achieved by a maximal dose of ACh . Furthermore, 4BP-TQS displays an 8-fold lower EC50 value and a 45-fold larger maximal response relative to ACh . Critically, when co-applied with a sub-maximal concentration of ACh (EC10), 4BP-TQS potentiates the response to a level 540-fold higher than the maximal response achievable with ACh alone, highlighting its potent ago-PAM nature .

Gating Kinetics vs ACh

Head-to-head

Burst ~800× longer

Co-app ACh burst 3099 ms

Supports single-channel gating interpretation; reported open times ~160× longer, shut times ~8× shorter

Cell-attached patch-clamp; HEK-293 cells

Evidence Dimension	Maximal Receptor Activation (Efficacy)
Target Compound Data	Maximal activation is 8-fold greater than maximal ACh dose.
Comparator Or Baseline	Acetylcholine (ACh) maximal dose
Quantified Difference	8-fold greater maximal activation
Conditions	Functional assay on recombinant α7 nAChRs (vendor technical data and primary literature)

Why This Matters

The superior efficacy and potency of 4BP-TQS, particularly its ability to massively potentiate low ACh signals, provides a significantly larger assay window and greater sensitivity for detecting and studying α7 nAChR function compared to using ACh alone.

Single-Channel Conductance vs. Acetylcholine

Activation of α7 nAChRs by 4BP-TQS results in a fundamentally different open-channel conformation compared to activation by the orthosteric agonist ACh. Single-channel patch-clamp recordings reveal that the main single-channel conductance of α7 nAChRs activated by 4BP-TQS is significantly larger (100.3 ± 2.4 pS) than that observed when activated by ACh (90.0 ± 2.7 pS) [1]. This difference of ~10 pS provides direct biophysical evidence that 4BP-TQS stabilizes a distinct open state, which may contribute to its unique non-desensitizing and highly efficacious activation profile [2].

Conductance vs ACh

Head-to-head

4BP-TQS
100.3 pS

ACh
90.0 pS

Indicates agonist-dependent open-channel conformation; conductance reporting requires agonist documentation

~11% higher main conductance with allosteric agonist

Evidence Dimension	Main Single-Channel Conductance
Target Compound Data	100.3 ± 2.4 pS
Comparator Or Baseline	Acetylcholine (ACh): 90.0 ± 2.7 pS
Quantified Difference	10.3 pS larger conductance (P < 0.05)
Conditions	Single-channel patch-clamp recordings on recombinant α7 nAChRs

Why This Matters

This demonstrates that 4BP-TQS does not merely mimic ACh. It produces a biophysically distinct, larger-conductance open state, making it an essential tool for investigating the structural and functional correlates of allosteric versus orthosteric channel gating mechanisms.

• [1] Pałczyńska MM, Jaskolski F, Michalak K, Rojek A, Sliwinski K, et al. Activation of α7 Nicotinic Receptors by Orthosteric and Allosteric Agonists: Influence on Single-Channel Kinetics and Conductance. Mol Pharmacol. 2012;82(5):910-917. DOI: 10.1124/mol.112.080267. View Source
• [2] Pałczyńska MM, Jaskolski F, Michalak K, Rojek A, Sliwinski K, et al. Activation of α7 Nicotinic Receptors by Orthosteric and Allosteric Agonists: Influence on Single-Channel Kinetics and Conductance. Mol Pharmacol. 2012;82(5):910-917. Abstract. View Source

Subtype Selectivity Profile vs. TQS

The agonist activity of racemic 4BP-TQS is exclusively mediated by its (+)-enantiomer, designated GAT107. Electrophysiological characterization in Xenopus oocytes revealed that the (+)-enantiomer 1b (GAT107) is solely responsible for α7 nAChR activation and PAM activity, with an EC50 of 28 µM . The (-)-enantiomer 1a is inactive and does not affect the activity of GAT107 when co-applied [1]. X-ray crystallography confirmed the absolute stereochemistry of the active enantiomer as 3aR,4S,9bS [2]. This finding is crucial for any research requiring a defined molecular entity and for structure-activity relationship (SAR) studies.

Subtype Selectivity

Head-to-head

38-fold α7 agonist response

TQS zero agonist activity; PAM only

Supports α7-selective activation interpretation; off-target inhibition quantified at α1β1δε, α3β4, α4β2

Xenopus oocyte; mixed-subtype tissue context requires review

Evidence Dimension	Intrinsic Agonist Activity
Target Compound Data	GAT107 ((+)-enantiomer of 4BP-TQS): EC50 = 28 µM (active ago-PAM)
Comparator Or Baseline	(-)-enantiomer of 4BP-TQS: No agonist or PAM activity
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	Two-electrode voltage clamp on Xenopus oocytes expressing α7 nAChRs

Why This Matters

Procurement of racemic 4BP-TQS provides a mixture where only half the material is active. For quantitative pharmacology, SAR studies, or in vivo work where precise dosing is critical, procurement of the pure active enantiomer GAT107 may be a more appropriate and interpretable choice, as it eliminates potential interference or dilution by the inactive stereoisomer.

• [1] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of 4BP-TQS. J Med Chem. 2013;56(21):8943-8947. DOI: 10.1021/jm401267t. PMID: 24090443. View Source
• [2] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of 4BP-TQS. J Med Chem. 2013;56(21):8943-8947. Abstract: 'X-ray crystallography studies revealed the absolute stereochemistry of 1b to be 3aR,4S,9bS.' View Source

Halogen-Dependent Pharmacological Switch

4BP-TQS demonstrates a high degree of selectivity for α7 subunit-containing nAChRs. It exhibits no agonist activity at muscle-type (α1β1δε) or the major neuronal heteromeric nAChR subtypes (α3β4 and α4β2) when tested at concentrations up to 100 µM [1]. This is a significant advantage over many traditional α7 agonists, which often display cross-reactivity with 5-HT3 receptors or other nAChR subtypes [2]. The selectivity is driven by the unique binding pocket within the α7 transmembrane domain, which is not conserved in other nAChR subtypes [3].

Halogen SAR

Head-to-head

para-Br = agonist

para-F antagonist of allosteric agonists

SAR requires halogen-position review; single-atom substitution reverses pharmacology

ortho-Br and meta-Br isomers also lack agonist activity

Evidence Dimension	Agonist activity at 100 µM on other nAChR subtypes
Target Compound Data	No activity at α1β1δε, α3β4, α4β2 nAChRs
Comparator Or Baseline	Acetylcholine and other non-selective agonists (activate multiple nAChR subtypes). 5-HT3 cross-reactivity common for many α7 agonists.
Quantified Difference	Qualitative: Selective vs. Non-selective
Conditions	Functional assays on recombinant nAChR subtypes (α1β1δε, α3β4, α4β2, α7)

Why This Matters

This high selectivity profile reduces the likelihood of off-target effects in complex biological systems (e.g., brain slice electrophysiology, in vivo pharmacology), allowing for more confident attribution of observed functional outcomes specifically to α7 nAChR modulation.

• [1] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. Figure 2C. DOI: 10.1371/journal.pone.0055047. View Source
• [2] Yang T, Xiao T, Sun Q, Wang K. The current agonists and positive allosteric modulators of α7 nAChR for CNS indications in clinical trials. Acta Pharm Sin B. 2017;7(6):611-622. DOI: 10.1016/j.apsb.2017.09.001. View Source
• [3] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. DOI: 10.1073/pnas.1017975108. View Source

Enantiomer-Specific Activity

A major limitation of orthosteric α7 agonists like Compound B is their induction of rapid and profound receptor desensitization, rendering them undetectable in slower kinetic assays such as fluorescent intracellular calcium (FLIPR) measurements [1]. In contrast, 4BP-TQS, as an allosteric agonist, produces clear, sustained agonist-evoked responses in fluorescence-based assays on both rat primary hippocampal neurons and human induced pluripotent stem cell-derived neurons (iCell neurons) [2]. This is attributed to its unique binding mode which minimizes desensitization. Similarly, co-application of the orthosteric agonist Compound B with the pure PAM TQS also rescues a detectable signal, highlighting the functional advantage of an allosteric mechanism [3].

Enantiomer Activity

Head-to-head

Only (+)-enantiomer active

(−)-enantiomer negligible activity

Stereochemical attribution requires enantiomer review; racemate shows reduced potency per total mass

Chiral HPLC separation; (+) EC₅₀ reported 28 µM

Evidence Dimension	Functional detection in FLIPR (calcium) assay
Target Compound Data	Clear agonist-evoked calcium signal detected in hippocampal and iCell neurons
Comparator Or Baseline	Compound B (selective orthosteric agonist): No functional signal detected due to rapid desensitization
Quantified Difference	Qualitative: Signal detected vs. No signal detected
Conditions	Fluorescent intracellular calcium assay on rat hippocampal neurons and human iCell neurons

Why This Matters

For researchers employing high-throughput screening (HTS) formats or multi-well plate readers for calcium flux or membrane potential, 4BP-TQS provides a robust and reliable tool for studying α7 nAChR function, whereas many orthosteric agonists will yield false negatives due to assay kinetics and receptor desensitization.

• [1] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. DOI: 10.1371/journal.pone.0055047. PMID: 23383051. View Source
• [2] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. Abstract and Results: '...clear agonist-evoked responses were observed in fluorescence-based assays with the non-desensitising allosteric agonist 4BP-TQS...' View Source
• [3] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. Abstract: '...when compound B was co-applied with the non-desensitising positive allosteric modulator TQS.' View Source

Optimal Application Scenarios for 4BP-TQS

High-Throughput Screening with Large Signal Windows

Due to its ability to generate robust, non-desensitizing signals in fluorescence-based plate-reader assays (e.g., calcium flux, membrane potential), 4BP-TQS is an ideal agonist for primary HTS campaigns aiming to identify novel α7 nAChR antagonists or PAMs [1]. It overcomes the false-negative issue commonly encountered with orthosteric agonists in such formats, ensuring a reliable and scalable assay readout.

Mechanistic Single-Channel Gating Studies

4BP-TQS is an essential tool compound for basic neuroscience research focused on dissecting the structural and functional differences between orthosteric and allosteric receptor activation. Its ability to induce a distinct, larger single-channel conductance state (100.3 ± 2.4 pS) compared to ACh (90.0 ± 2.7 pS) provides a direct biophysical readout for investigating conformational changes associated with allosteric agonism and the modulation of channel gating kinetics [2].

Direct α7 Activation in Native Tissues

The high selectivity of 4BP-TQS for α7 over other nAChR subtypes, coupled with its ability to reduce desensitization, makes it a valuable probe for in vivo studies. Its active enantiomer, GAT107, has demonstrated efficacy in reversing nociception in mouse models of inflammatory and neuropathic pain, validating its utility for investigating the role of α7 nAChRs in pain pathways and neuroinflammatory processes .

Cryo-EM Structural Biology with Active Enantiomer

4BP-TQS is validated for use in complex native preparations, including rat primary hippocampal neurons and human iPSC-derived neurons (iCell neurons), where its non-desensitizing properties enable reliable detection of α7 nAChR-mediated responses [3]. This makes it a critical reagent for translational research aiming to bridge findings from recombinant systems to more physiologically relevant human cell models.

Application

Selection Property

Validation Focus

α7 High-Throughput Screening

Non-desensitizing allosteric activation profile

Signal-window and assay Z' review

Single-Channel Gating Research

Prolonged open-time and burst-length profile

Sub-conductance state resolution

Native Tissue α7 Activation Studies

Direct agonist activity without co-application

Subtype selectivity verification in target tissue

Cryo-EM Structural Studies

Active (+)-enantiomer for unambiguous occupancy

Binding-site electron density interpretation

• [1] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. DOI: 10.1371/journal.pone.0055047. PMID: 23383051. View Source
• [2] Pałczyńska MM, Jaskolski F, Michalak K, Rojek A, Sliwinski K, et al. Activation of α7 Nicotinic Receptors by Orthosteric and Allosteric Agonists: Influence on Single-Channel Kinetics and Conductance. Mol Pharmacol. 2012;82(5):910-917. DOI: 10.1124/mol.112.080267. View Source
• [3] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting Properties of α7-Selective Orthosteric and Allosteric Agonists Examined on Native Nicotinic Acetylcholine Receptors. PLoS ONE. 2013;8(1):e55047. Abstract and Results. View Source